Cas no 174969-51-8 (Carbonocyanidothioic amide, N-(2-cyanophenyl)-)

Carbonocyanidothioic amide, N-(2-cyanophenyl)- structure
174969-51-8 structure
Product Name:Carbonocyanidothioic amide, N-(2-cyanophenyl)-
CAS No:174969-51-8
MF:C9H5N3S
MW:187.221099615097
CID:6642263
Update Time:2024-01-29

Carbonocyanidothioic amide, N-(2-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Carbonocyanidothioic amide, N-(2-cyanophenyl)-
    • Inchi: 1S/C9H5N3S/c10-5-7-3-1-2-4-8(7)12-9(13)6-11/h1-4H,(H,12,13)
    • InChI Key: UZSZHZCNBGNAGV-UHFFFAOYSA-N
    • SMILES: C(C#N)(=S)NC1=CC=CC=C1C#N

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 100-101 °C(Solv: pentane (109-66-0); dichloromethane (75-09-2))
  • Boiling Point: 339.2±44.0 °C(Predicted)
  • pka: 7.61±0.70(Predicted)
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